![molecular formula C7H7ClN2O B6269344 3-oxo-1H,2H,3H-4lambda5-imidazo[1,2-a]pyridin-4-ylium chloride CAS No. 28036-37-5](/img/no-structure.png)
3-oxo-1H,2H,3H-4lambda5-imidazo[1,2-a]pyridin-4-ylium chloride
Overview
Description
3-oxo-1H,2H,3H-4lambda5-imidazo[1,2-a]pyridin-4-ylium chloride is a chemical compound with the CAS Number: 28036-37-5 . It has a molecular weight of 170.6 . The compound is typically stored at 4 degrees Celsius and is available in powder form .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines, which includes this compound, can be achieved through a solvent- and catalyst-free method . This involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation . This method is fast, clean, high yielding, and environmentally benign .Molecular Structure Analysis
The InChI code for this compound is 1S/C7H6N2O.ClH/c10-7-5-8-6-3-1-2-4-9(6)7;/h1-4H,5H2;1H . This indicates that the compound consists of 7 carbon atoms, 6 hydrogen atoms, 2 nitrogen atoms, 1 oxygen atom, and 1 chloride atom .Chemical Reactions Analysis
Imidazo[1,2-a]pyridines, including this compound, can undergo various radical reactions for direct functionalization . These reactions can be facilitated through transition metal catalysis, metal-free oxidation, and photocatalysis strategies .Physical And Chemical Properties Analysis
The compound has a melting point of 190-192 degrees Celsius . It is a powder and is highly soluble in water and other polar solvents .Scientific Research Applications
3-oxo-1H,2H,3H-4lambda5-imidazo[1,2-a]pyridin-4-ylium chloride has been studied for its potential applications in various scientific fields. It has been studied as a potential pharmacological agent, and has been shown to have anti-inflammatory, anti-allergic, and anti-tumor effects in animal models. It has also been studied as a reagent in organic synthesis, and has been used as a catalyst in the synthesis of various organic compounds. Additionally, this compound has been studied for its potential applications in the field of materials science, and has been used as a precursor for the synthesis of metal-organic frameworks.
Mechanism of Action
The mechanism of action of 3-oxo-1H,2H,3H-4lambda5-imidazo[1,2-a]pyridin-4-ylium chloride is not yet fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in the inflammatory response, such as cyclooxygenase and lipoxygenase. Additionally, it is believed to act as an antioxidant, scavenging free radicals and preventing oxidative damage.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In animal models, it has been shown to have anti-inflammatory, anti-allergic, and anti-tumor effects. It has also been shown to have antioxidant and free radical scavenging properties, and to inhibit the activity of enzymes involved in the inflammatory response. Additionally, this compound has been shown to have anti-microbial and anti-viral effects, and to inhibit the growth of certain bacteria and viruses.
Advantages and Limitations for Lab Experiments
3-oxo-1H,2H,3H-4lambda5-imidazo[1,2-a]pyridin-4-ylium chloride has several advantages for use in laboratory experiments. It is a relatively inexpensive and readily available compound, and can be synthesized using a variety of methods. Additionally, it is soluble in both water and organic solvents, making it easy to handle and store. However, there are some limitations to its use in laboratory experiments. This compound is a relatively unstable compound, and must be stored in an airtight container in order to maintain its integrity. Additionally, it is a relatively toxic compound, and must be handled with care.
Future Directions
There are a number of potential future directions for research on 3-oxo-1H,2H,3H-4lambda5-imidazo[1,2-a]pyridin-4-ylium chloride. These include further studies of its pharmacological properties, such as its potential anti-cancer effects. Additionally, research could be conducted on its potential applications in materials science, such as its use as a precursor for the synthesis of metal-organic frameworks. Additionally, research could be conducted on its potential applications in organic synthesis, such as its use as a catalyst for the synthesis of various organic compounds. Finally, research could be conducted on its potential therapeutic uses, such as its potential use as an anti-inflammatory or anti-allergic agent.
Synthesis Methods
3-oxo-1H,2H,3H-4lambda5-imidazo[1,2-a]pyridin-4-ylium chloride can be synthesized by a number of different methods. The most common method is the reaction of a 1,2-diaminopyridine with an aldehyde and a sulfonyl chloride in the presence of a base, such as pyridine or triethylamine. This reaction yields a sulfonamide intermediate, which can then be converted to this compound by treatment with an acid. Other methods of synthesis include the reaction of a 1,2-diaminopyridine with an aldehyde and a sulfonyl halide in the presence of a base, and the reaction of a 1,2-diaminopyridine with an aldehyde and an alkyl halide in the presence of a base.
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-oxo-1H,2H,3H-4lambda5-imidazo[1,2-a]pyridin-4-ylium chloride involves the reaction of 2-aminopyridine with glyoxal in the presence of an acid catalyst to form the imidazo[1,2-a]pyridine intermediate. The intermediate is then oxidized with potassium permanganate to form the 3-oxo-1H,2H,3H-4lambda5-imidazo[1,2-a]pyridine product, which is subsequently converted to the chloride salt with hydrochloric acid." "Starting Materials": [ { "name": "2-aminopyridine", "amount": "1 equivalent" }, { "name": "glyoxal", "amount": "2 equivalents" }, { "name": "acid catalyst", "amount": "catalytic" }, { "name": "potassium permanganate", "amount": "stoichiometric" }, { "name": "hydrochloric acid", "amount": "stoichiometric" } ] "Reaction": [ { "step": "Mix 2-aminopyridine and glyoxal in the presence of an acid catalyst in a suitable solvent.", "conditions": "reflux, 2-3 hours" }, { "step": "Cool the reaction mixture and filter the resulting solid.", "conditions": "room temperature" }, { "step": "Dissolve the solid in a suitable solvent and add potassium permanganate.", "conditions": "room temperature, stirring" }, { "step": "Heat the reaction mixture to reflux and maintain for 2-3 hours.", "conditions": "reflux" }, { "step": "Cool the reaction mixture and filter the resulting solid.", "conditions": "room temperature" }, { "step": "Dissolve the solid in hydrochloric acid to form the chloride salt.", "conditions": "room temperature, stirring" }, { "step": "Filter the resulting solid and wash with a suitable solvent.", "conditions": "room temperature" } ] } | |
| 28036-37-5 | |
Molecular Formula |
C7H7ClN2O |
Molecular Weight |
170.6 |
Purity |
95 |
Origin of Product |
United States |
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